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Compound of Interest

Compound Name: 4-Bromo-2-fluorobenzaldehyde

Cat. No.: B134337

An In-depth Technical Guide to 4-Bromo-2-fluorobenzaldehyde
CAS Number: 57848-46-1

This technical guide provides a comprehensive overview of 4-Bromo-2-fluorobenzaldehyde,
a versatile chemical intermediate. Intended for researchers, scientists, and professionals in
drug development and materials science, this document details its physicochemical properties,
synthesis methodologies, key applications, and safety information.

Physicochemical Properties

4-Bromo-2-fluorobenzaldehyde is a light yellow to beige crystalline solid at room
temperature.[1] It is a crucial building block in organic synthesis due to the unique reactivity
conferred by its bromine, fluorine, and aldehyde functional groups.[2][3] It is insoluble in water.

[1]14]
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Property Value

CAS Number 57848-46-1[1]

Molecular Formula C7H4BrFO[1][5]

Molecular Weight 203.01 g/mol [1][5]

Appearance Light yellow to beige crystal/powder[1][4]
Melting Point 58-62 °C[1][6]

Boiling Point 42 °C at 19 mmHg[1][4]

Density ~1.67 g/cm?3 (estimate)[1][4]

Refractive Index ~1.5700 (estimate)[1][4]

Solubility Insoluble in water[1][4]

Synthesis and Manufacturing

The synthesis of 4-Bromo-2-fluorobenzaldehyde can be achieved through several routes,
making it accessible for various research and industrial applications. Common starting
materials include substituted fluorobenzenes.

Key synthesis strategies include:

o Oxidation of Benzyl Alcohol: The oxidation of 4-bromo-2-fluorobenzyl alcohol provides a
direct route to the aldehyde.[7]

o Formylation of Dibromofluorobenzene: A Grignard reaction followed by formylation of 1,4-
dibromo-2-fluorobenzene can yield the target compound.[8]

e Reaction with DMF: The reaction of 4-dibromo-2-fluorobenzene with dimethylformamide
(DMF) is another documented synthetic pathway.[1]

e Multi-step process: It can also be obtained through the oxidation, reduction, and subsequent
re-oxidation of 1-bromo-2-fluoro-4-methylbenzene.[1]
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Caption: Key synthesis routes for 4-Bromo-2-fluorobenzaldehyde.

Experimental Protocol: Synthesis from 4-Bromo-2-

fluorobenzyl alcohol[8]

This protocol details the synthesis of 4-Bromo-2-fluorobenzaldehyde via the oxidation of 4-

bromo-2-fluorobenzyl alcohol using an Fes04/C/MnO: catalyst.

Materials:

Toluene (5 mL)

Fe304/C/MnOz2 catalyst (20 mol%)

N-hexane

Ethyl acetate

Anhydrous Na2SOa4

4-bromo-2-fluorobenzyl alcohol (1 mmol)
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¢ Brine solution
Procedure:

Dissolve 1 mmol of 4-bromo-2-fluorobenzyl alcohol in 3 mL of toluene in a 50 mL double-
neck round-bottomed flask equipped with a condenser and an oxygen bulb.

Disperse 20 mol% of the Fez04/C/MnOz2 catalyst in 2 mL of toluene and add it to the flask.
Heat the reaction mixture in a 110 °C oil bath for 4 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC) with a mobile phase
of n-hexane and ethyl acetate (9:1).

Once the reaction is complete, cool the mixture and separate the catalyst using an external
magnet.

Remove the toluene from the organic phase under reduced pressure.

Extract the residue with ethyl acetate. Wash the separated ethyl acetate layer with brine and
dry it over anhydrous NazSOa.

Filter to remove the desiccant and remove the solvent from the filtrate under reduced
pressure.

Purify the residue using silica gel column chromatography with a mixture of n-hexane and
ethyl acetate (9:1) as the eluent to obtain the final product.

Applications in Research and Development

4-Bromo-2-fluorobenzaldehyde is a pivotal intermediate in the synthesis of complex organic
molecules across multiple industries, valued for its ability to participate in a wide range of
chemical transformations.[2]

o Pharmaceutical Synthesis: It is extensively used as a building block for active
pharmaceutical ingredients (APIs).[3] It is a key intermediate in the synthesis of antiviral,
anticancer, and anti-inflammatory agents.[1] Notable applications include the preparation of
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benzylamine-based histamine Hs antagonists, novel oxazolidinone antimicrobials, kinase
inhibitors, CNS agents, and aldose reductase inhibitors.[3][9]

o Agrochemical Development: In the agrochemical sector, this compound is used to synthesize
modern herbicides, insecticides, and fungicides, contributing to crop protection and
agricultural productivity.[1][3]

e Material Science: The unique electronic properties of 4-Bromo-2-fluorobenzaldehyde make
it a valuable component in the creation of advanced materials, including liquid crystals, dyes,
pigments, and specialty polymers.[1][2][3]

e Organic Synthesis: It serves as a versatile precursor for various reactions, including the
synthesis of fluorostilbenes and chromenones.[6]
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Caption: Major application areas of 4-Bromo-2-fluorobenzaldehyde.

Safety and Handling

4-Bromo-2-fluorobenzaldehyde is classified as an irritant and is sensitive to air.[1] It can
cause skin, eye, and respiratory irritation.[1][5]

e Hazard Codes: Xi (Irritant)[1]
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e GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[5][9]

e Precautionary Measures: Handle in a well-ventilated area, wearing appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a dust mask (type N95 or
equivalent).[9]

o Storage: Store in a cool, dark, and dry place in a tightly sealed container.[1][4] The
compound is air-sensitive and should be handled accordingly.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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